Cas no 7112-00-7 (3h-1,2,4-triazole-3-thione, 2,4-dihydro-2,4-dimethyl-5-phenyl-)

• Product Name: 3h-1,2,4-triazole-3-thione, 2,4-dihydro-2,4-dimethyl-5-phenyl-
• CAS No: 7112-00-7
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 862739
• PubChem ID: 123246
• Update Time: 2025-04-19

3h-1,2,4-triazole-3-thione, 2,4-dihydro-2,4-dimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3h-1,2,4-triazole-3-thione, 2,4-dihydro-2,4-dimethyl-5-phenyl-
• 2,4-dimethyl-5-phenyl-1,2,4-triazole-3-thione
• SCHEMBL7298467
• BRN 0611661
• DTXSID70221326
• 2,4-Dihydro-2,4-dimethyl-5-phenyl-3H-1,2,4-triazole-3-thione
• 5-26-04-00327 (Beilstein Handbook Reference)
• 7112-00-7
• CHEMBL277865

• Inchi： 1S/C10H11N3S/c1-12-9(11-13(2)10(12)14)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： QZFJGKZOYQXOOE-UHFFFAOYSA-N
• SMILES： S=C1N(C)N=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 205.06753
• Monoisotopic Mass: 205.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 274.6°C at 760 mmHg
• Flash Point: 119.8°C
• Refractive Index: 1.643
• PSA: 18.84